Hexoses
Hexoses are a class of monosaccharides characterized by containing six carbon atoms, making them some of the simplest sugars found in nature. They play critical roles in various biological processes and serve as essential energy sources for living organisms. Glucose, one of the most well-known hexoses, is the primary fuel used by cells for respiration. Fructose, another important member of this class, is often associated with sweeter flavors and can be found naturally in fruits. In biochemistry, hexoses are crucial components in carbohydrates such as disaccharides (e.g., sucrose) and polysaccharides like starch and glycogen. Their structural configuration allows for multiple functional groups, enabling them to participate in numerous chemical reactions within the body, contributing to metabolic pathways and energy production.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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glucosamine | 3416-24-8 | C6H13NO5 |
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D(+)-Mannose | 3458-28-4 | C6H12O6 |
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D-Allose | 2595-97-3 | C6H12O6 |
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D-Talose | 2595-98-4 | C6H12O6 |
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b-L-Galactopyranose, 6-deoxy- | 13224-93-6 | C6H12O5 |
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Streptozotocin | 18883-66-4 | C8H15N3O7 |
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6-Deoxy-D-glucose | 7658-08-4 | C6H12O5 |
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(2S,3S,4R,5R)-2,3,4,5-Tetrahydroxyhexanal | 634-74-2 | C6H12O5 |
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Curdlan | 54724-00-4 | C6H12O6 |
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Glucitol,2-amino-2-deoxy- | 2351-14-6 | C6H15NO5 |
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